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Compound of Interest

Compound Name: Atr-IN-10

Cat. No.: B12415659 Get Quote

Technical Support Center: Atr-IN-10
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Atr-IN-10.

The information is presented in a question-and-answer format to directly address common

issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the correct molecular weight of Atr-IN-10?

A1: The correct molecular weight of Atr-IN-10, based on its molecular formula of

C₂₇H₂₅ClN₆O₂, is 501.0 g/mol . Please note that some supplier datasheets may list an incorrect

molecular weight.

Q2: What are the recommended storage conditions for Atr-IN-10?

A2: Based on available supplier data, the following storage conditions are recommended for

Atr-IN-10[1]:

Powder: Store at -20°C for up to 2 years.

In DMSO:

Store at 4°C for up to 2 weeks.

Store at -80°C for up to 6 months for long-term storage.
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To ensure the stability of the compound, it is crucial to adhere to these storage guidelines.

Troubleshooting Guides
Solubility Issues
Problem: I am having difficulty dissolving Atr-IN-10.

Solution:

Atr-IN-10 is a hydrophobic molecule and is expected to have low solubility in aqueous

solutions.

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of Atr-IN-10. While specific quantitative solubility data for Atr-IN-10
in DMSO is not publicly available, other ATR inhibitors are known to be soluble in DMSO at

concentrations ranging from 25 mg/mL to 100 mg/mL.

Warming and Sonication: Gentle warming and/or sonication can aid in the dissolution of the

compound in DMSO.

Hygroscopic Nature of DMSO: Be aware that DMSO is hygroscopic (absorbs moisture from

the air). Use freshly opened or properly stored anhydrous DMSO for the best results, as

absorbed water can decrease the solubility of hydrophobic compounds.

Problem: My Atr-IN-10 precipitates when I dilute my DMSO stock solution into an aqueous

buffer (e.g., PBS or cell culture media).

Solution:

This is a common issue when diluting a DMSO stock of a hydrophobic compound into an

aqueous medium.

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is as low as possible, ideally below 1%, to minimize solvent-induced artifacts in your

experiments. However, a slightly higher concentration may be necessary to maintain

solubility. It is recommended to perform a vehicle control experiment to assess the effect of

DMSO on your specific assay.
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Serial Dilutions: Perform serial dilutions to gradually decrease the concentration of the

compound and DMSO.

Formulation for In Vivo Studies: For in vivo applications, a co-solvent system may be

necessary to maintain solubility. A common formulation for similar compounds involves a

mixture of DMSO, PEG300, Tween-80, and saline. A suggested starting protocol for a similar

ATR inhibitor is[2]:

Dissolve the compound in DMSO.

Add PEG300 and mix thoroughly.

Add Tween-80 and mix thoroughly.

Finally, add saline to the desired final volume.

The exact ratios may need to be optimized for Atr-IN-10.

Stability Issues
Problem: I am concerned about the stability of my Atr-IN-10 stock solution.

Solution:

Proper storage is critical for maintaining the integrity of Atr-IN-10.

Storage of Stock Solutions: As per supplier recommendations, store DMSO stock solutions

at -80°C for long-term stability (up to 6 months)[1]. For short-term use, storage at 4°C for up

to 2 weeks is acceptable[1].

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles, which can lead to degradation of the

compound. Aliquot your stock solution into smaller, single-use vials to minimize the number

of times the main stock is thawed.

Light Sensitivity: While specific photostability data for Atr-IN-10 is not available, many kinase

inhibitors are sensitive to light. It is good laboratory practice to protect solutions from light by

using amber vials or by wrapping vials in aluminum foil.
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pH Stability: The stability of Atr-IN-10 in solutions of varying pH has not been publicly

documented. As a general precaution, it is advisable to prepare fresh dilutions in your

experimental buffer shortly before use.

Data Presentation
Table 1: Physicochemical and Storage Information for Atr-IN-10

Property Value Source

Molecular Formula C₂₇H₂₅ClN₆O₂ [1]

Molecular Weight 501.0 g/mol Calculated

CAS Number 2713577-93-4 [1]

Storage (Powder) -20°C for up to 2 years [1]

Storage (in DMSO)
4°C for up to 2 weeks; -80°C

for up to 6 months
[1]

Table 2: Solubility of Atr-IN-10 in Common Solvents (Qualitative)

Solvent Solubility Recommendations

DMSO Soluble
Recommended for stock

solutions.

Ethanol Likely Soluble

May be used for initial

dissolution, but precipitation

may occur upon aqueous

dilution.

Methanol Likely Soluble
Similar to ethanol, may be

used for initial dissolution.

PBS/Water Insoluble
Not recommended for initial

dissolution.
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Note: Specific quantitative solubility data for Atr-IN-10 is not publicly available. It is

recommended that users determine the solubility in their specific solvent systems

experimentally.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Atr-IN-10 in DMSO

Materials:

Atr-IN-10 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Calculate the mass of Atr-IN-10 required to make a 10 mM stock solution. For example, to

make 1 mL of a 10 mM solution, you will need 5.01 mg of Atr-IN-10 (Mass = Molarity x

Volume x Molecular Weight = 0.01 mol/L x 0.001 L x 501.0 g/mol = 0.00501 g = 5.01 mg).

2. Weigh the calculated amount of Atr-IN-10 powder and place it in a sterile vial.

3. Add the appropriate volume of anhydrous DMSO.

4. Vortex the solution until the powder is completely dissolved. If necessary, gently warm the

solution or use a sonicator to aid dissolution.

5. Once dissolved, aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles.

6. Store the aliquots at -80°C for long-term storage.

Protocol 2: General Procedure for Diluting Atr-IN-10 in
Aqueous Media for In Vitro Assays
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Materials:

10 mM Atr-IN-10 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Procedure:

1. Thaw an aliquot of the 10 mM Atr-IN-10 stock solution.

2. Perform serial dilutions of the stock solution in the desired aqueous buffer to achieve the

final working concentration.

3. Ensure that the final concentration of DMSO in the assay is kept to a minimum (typically

<1%) and is consistent across all experimental conditions, including the vehicle control.

4. Visually inspect the diluted solution for any signs of precipitation. If precipitation occurs,

consider optimizing the dilution scheme or using a lower final concentration.

Visualizations
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Caption: Simplified ATR signaling pathway in response to DNA damage.
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Caption: General experimental workflow for preparing Atr-IN-10 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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